Cas no 2382035-47-2 (Methyl (2S)-2-cyclobutyl-2-hydroxyacetate)

• Product Name: Methyl (2S)-2-cyclobutyl-2-hydroxyacetate
• CAS No: 2382035-47-2
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD32852411
• CID: 5673603
• PubChem ID: 155820909
• Update Time: 2025-06-18

Methyl (2S)-2-cyclobutyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• EN300-26673687
• 2382035-47-2
• Methyl (2S)-2-cyclobutyl-2-hydroxyacetate

• MDL： MFCD32852411
• Inchi： 1S/C7H12O3/c1-10-7(9)6(8)5-3-2-4-5/h5-6,8H,2-4H2,1H3/t6-/m0/s1
• InChI Key： SLHBAAQBWSDPLW-LURJTMIESA-N
• SMILES： O[C@H](C(=O)OC)C1CCC1

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Additional information on Methyl (2S)-2-cyclobutyl-2-hydroxyacetate

Methyl (2S)-2-cyclobutyl-2-hydroxyacetate: An Overview of a Promising Compound (CAS No. 2382035-47-2)

Methyl (2S)-2-cyclobutyl-2-hydroxyacetate (CAS No. 2382035-47-2) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural features and potential applications. This compound, also known as (S)-methyl 2-cyclobutyl-2-hydroxyacetate, is characterized by its cyclobutyl and hydroxy functional groups, which confer it with specific chemical and biological properties.

The synthesis of Methyl (2S)-2-cyclobutyl-2-hydroxyacetate involves intricate steps to ensure the formation of the desired chiral center. Recent advancements in asymmetric synthesis have enabled more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic asymmetric synthesis route using a chiral phosphoric acid catalyst, which achieved high enantioselectivity and yield. This method not only simplifies the synthetic process but also enhances the purity and quality of the final product.

In terms of its physical and chemical properties, Methyl (2S)-2-cyclobutyl-2-hydroxyacetate is a colorless liquid with a molecular weight of 164.19 g/mol. It exhibits good solubility in common organic solvents such as methanol, ethanol, and dichloromethane. The compound's stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under mild acidic or basic conditions. However, it is sensitive to strong acids and bases, which can lead to hydrolysis or other degradation reactions.

The biological activity of Methyl (2S)-2-cyclobutyl-2-hydroxyacetate has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A 2020 study published in the Journal of Medicinal Chemistry demonstrated that (S)-methyl 2-cyclobutyl-2-hydroxyacetate effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound could be used to treat inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Methyl (2S)-2-cyclobutyl-2-hydroxyacetate has also shown potential in other therapeutic areas. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. In a mouse model of Parkinson's disease, treatment with (S)-methyl 2-cyclobutyl-2-hydroxyacetate significantly improved motor function and reduced dopaminergic neuron loss. These results highlight the compound's potential as a neuroprotective agent for neurodegenerative diseases.

The pharmacokinetic profile of Methyl (2S)-2-cyclobutyl-2-hydroxyacetate has been investigated to understand its behavior in biological systems. Studies have shown that the compound is rapidly absorbed after oral administration and has a moderate half-life in vivo. Its metabolism primarily occurs via hepatic pathways, leading to the formation of metabolites that are excreted through urine and feces. The bioavailability of the compound is influenced by factors such as pH and the presence of food in the gastrointestinal tract.

In addition to its therapeutic applications, Methyl (2S)-2-cyclobutyl-2-hydroxyacetate has potential uses in other areas such as agrochemicals and materials science. For example, its unique structure makes it suitable for use as an intermediate in the synthesis of more complex molecules with specific functionalities. In materials science, the compound has been explored for its ability to enhance the properties of polymers and coatings.

The safety profile of Methyl (2S)-2-cyclobutyl-2-hydroxyacetate is an important consideration for its practical applications. Toxicological studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, Methyl (2S)-2-cyclobutyl-2-hydroxyacetate (CAS No. 2382035-47-2) is a versatile chiral compound with promising applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its unique structural features, coupled with its biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing scientific knowledge and improving human health.